Cas no 181629-03-8 (Phosphorotrithioicacid, S,S,S-tris(2-ethylhexyl) ester)

• Product Name: Phosphorotrithioicacid, S,S,S-tris(2-ethylhexyl) ester
• CAS No: 181629-03-8
• MF: C₂₄H₅₁OPS₃
• MW: 482.829904794693
• CID: 113693
• PubChem ID: 71312367
• Update Time: 2025-04-18

Phosphorotrithioicacid, S,S,S-tris(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorotrithioicacid, S,S,S-tris(2-ethylhexyl) ester
• 3-[bis(2-ethylhexylsulfanyl)phosphorylsulfanylmethyl]heptane
• S,S,S-TRIS(2-ETHYLHEXYL)PHOSPHOROTRITHIOATE
• tris2ethylhexylthiophosphate
• S,S,S-Tris(2-ethylhexyl)phosphorotrithioate Selectophore
• S,S,S-Tris(2-ethylhexyl) phosphorotrithioate
• S,S,S-Tris(2-ethylhexyl)phosphorotrithioate, Selectophore(TM)
• 181629-03-8
• Phosphorotrithioic acid, S,S,S-tris(2-ethylhexyl) ester
• J-011600
• DTXSID80746777
• DTXCID10697521

• Inchi： 1S/C24H51OPS3/c1-7-13-16-22(10-4)19-27-26(25,28-20-23(11-5)17-14-8-2)29-21-24(12-6)18-15-9-3/h22-24H,7-21H2,1-6H3
• InChI Key： ZYMYBLYKQDZTEH-UHFFFAOYSA-N
• SMILES： S(CC(CC)CCCC)P(=O)(SCC(CC)CCCC)SCC(CC)CCCC

Computed Properties

• Exact Mass: 482.28400
• Monoisotopic Mass: 482.28396676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 102.78000
• LogP: 10.94330

Phosphorotrithioicacid, S,S,S-tris(2-ethylhexyl) ester Security Information

• Hazardous Material transportation number：UN3278 6.1/PG 3
• Hazard Category Code： 24/25
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37-45
• Risk Phrases：R24/25